5,6-Dimethylpyridin-3-amine
Overview
Description
5,6-Dimethylpyridin-3-amine is a useful research compound. Its molecular formula is C7H10N2 and its molecular weight is 122.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Complexes with Lanthanide Iodides
Research has explored the formation of complexes between 2,6-dimethylpyridine 1-oxide and lanthanide iodides, hinting at potential applications in coordination chemistry and materials science. These complexes were studied through chemical analysis, infrared, and conductance studies, providing insights into their dimeric or polymeric structures involving bridging amine oxide groups (Ramakrishnan & Soundararajan, 1977).
Catalysis in Organic Synthesis
A study demonstrated the use of 1,3,2-diazaalumina-[3]ferrocenophanes with alkyn-1-yl substituents at aluminum, where reactions with terminal alkynes were catalyzed, leading to the formation of products with Al-C≡C-R functions. This showcases the role of similar amines in catalyzing significant reactions in organic synthesis, contributing to advancements in medicinal chemistry and materials science (Wrackmeyer, Klimkina, & Milius, 2007).
Polymerization Processes
2,6-Dimethylpyridine has been used in living cationic polymerization of vinyl monomers, illustrating its utility in polymer science. This compound plays a role in stabilizing growing carbocations in polymer chains, impacting the properties of the resulting polymers and offering insights into the design of new polymeric materials (Higashimura, Okamoto, Kishimoto, & Aoshima, 1989).
Multicomponent Synthesis of Pyridine Derivatives
A study highlighted the synthesis of pyridine-pyrimidines and their bis-derivatives catalyzed by triazine diphosphonium hydrogen sulfate ionic liquid. This indicates the role of dimethylpyridine derivatives in facilitating complex organic synthesis, particularly in the pharmaceutical industry (Rahmani, Mohammadpoor-Baltork, Khosropour, Moghadam, Tangestaninejad, & Mirkhani, 2018).
Domino Reactions for Pyrazolo[3,4-b]pyridines Synthesis
Research on l-Proline-catalyzed domino reactions for synthesizing highly functionalized pyrazolo[3,4-b]pyridines underscores the importance of similar amines in complex organic reactions. These reactions are vital for creating compounds with potential applications in drug discovery and development (Gunasekaran, Prasanna, & Perumal, 2014).
Mechanism of Action
Target of Action
It’s known that similar compounds, such as 2-amino-4,6-dimethylpyrimidine, can act as nucleophiles, suggesting that 5,6-dimethylpyridin-3-amine might interact with other molecules in a similar manner .
Mode of Action
It’s suggested that similar compounds can be deprotonated quite easily because the conjugated base is stabilized by resonance, acting as a nucleophile attacking aldehyde carbon . This suggests that this compound might interact with its targets in a similar way.
Biochemical Pathways
It’s known that similar compounds, such as heterocyclic aromatic amines, can affect various metabolic pathways, including dna and rna biosynthesis . Therefore, it’s plausible that this compound might have similar effects.
Result of Action
Similar compounds, such as heterocyclic aromatic amines, have been shown to have antiproliferative effects, including growth arrest and apoptosis . Therefore, it’s plausible that this compound might have similar effects.
Action Environment
It’s known that environmental factors can significantly influence the action of similar compounds .
Properties
IUPAC Name |
5,6-dimethylpyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2/c1-5-3-7(8)4-9-6(5)2/h3-4H,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVIPZEZSEOZNTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90439502 |
Source
|
| Record name | 5,6-Dimethylpyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90439502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
66093-07-0 |
Source
|
| Record name | 5,6-Dimethylpyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90439502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,6-dimethylpyridin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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